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Compound of Interest

Compound Name:
Tris-hydroxymethyl-methyl-

ammonium

Cat. No.: B8782720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Tris-

hydroxymethyl-aminomethane (Tris), a widely used biological buffer. The information is

compiled from various safety data sheets (SDSs) and standardized toxicological testing

guidelines to ensure a thorough understanding for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Tris-hydroxymethyl-aminomethane, also known as Tris base or Tromethamine, is an organic

compound frequently used in biochemistry and molecular biology as a component of buffer

solutions.[1][2][3] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 77-86-1 [2][3][4][5][6][7][8]

Molecular Formula C4H11NO3 [3][9]

Molecular Weight 121.14 g/mol [9]

Appearance White crystalline solid/powder [3][7][9][10][11]

Odor Odorless to slight amine-like [9][10][11]

Melting Point 167-172 °C [11]

Boiling Point 219-220 °C at 10 mmHg [9][11]

pH 10-11.5 (1% aqueous solution) [9]

Solubility Soluble in water [3]

Toxicological Data
The toxicological profile of Tris has been evaluated through various studies. The most

frequently cited quantitative measure of acute toxicity is the oral LD50 in rats. Other

toxicological effects are primarily related to irritation.

Endpoint Species Route Value Reference

LD50 Rat Oral 5900 mg/kg [4]

Skin Irritation Rabbit Dermal
Causes skin

irritation

[4][10][12][13]

[14]

Eye Irritation Rabbit Ocular
Causes serious

eye irritation

[4][10][12][13]

[14]

Respiratory

Irritation
- Inhalation

May cause

respiratory

irritation

[4][10][12][13]

Hazard Identification and Classification
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Based on the available data, Tris is classified for its potential to cause skin, eye, and

respiratory irritation.[4][10][12][13]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Experimental Protocols
The following sections detail the methodologies for key toxicological experiments based on

internationally recognized OECD (Organisation for Economic Co-operation and Development)

guidelines. These protocols provide a framework for the studies that generate the safety data

presented.

Acute Oral Toxicity - OECD Guideline 401
This test is designed to determine the median lethal dose (LD50) of a substance after a single

oral administration.[15][16][17][18]

Objective: To determine the acute oral toxicity of a substance.

Test Animal: Typically, young adult rats of a standard laboratory strain are used.[15] At least 5

rodents of the same sex are used for each dose level.[15]

Methodology:

Dose Preparation: The test substance is typically dissolved or suspended in a suitable

vehicle (e.g., water or corn oil).

Administration: A single dose of the substance is administered to the animals by gavage.[15]
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Dose Levels: A range of dose levels is used to determine the dose that causes mortality in

50% of the animals.[15]

Observation Period: Animals are observed for a period of at least 14 days.[15]

Observations: Observations include mortality, clinical signs of toxicity (e.g., changes in skin,

fur, eyes, and behavior), and body weight changes.[15]

Necropsy: All animals are subjected to a gross necropsy at the end of the study to identify

any pathological changes.[15]

Start Animal Selection (Rats) Dose Preparation Oral Gavage Administration 14-Day Observation
(Mortality, Clinical Signs, Body Weight) Gross Necropsy End

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Study (OECD 401).

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test evaluates the potential of a substance to cause irritation or corrosion to the skin after

a single application.[19][20][21][22][23]

Objective: To assess the skin irritation/corrosion potential of a substance.

Test Animal: The albino rabbit is the preferred species for this test.[19][20][21]

Methodology:

Test Site Preparation: Approximately 24 hours before the test, the fur on the dorsal area of

the animal is clipped.

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the

skin (approximately 6 cm²) and covered with a gauze patch.[21]

Exposure Period: The exposure period is typically 4 hours.[21]
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Observation Period: After the exposure period, the patch is removed, and the skin is

observed for signs of erythema (redness) and edema (swelling) at 60 minutes, and then at

24, 48, and 72 hours after patch removal.[19] Observations may continue for up to 14 days

to assess the reversibility of any effects.[21]

Scoring: The severity of the skin reactions is graded according to a standardized scoring

system.[19]

Start Animal Preparation (Rabbit) Dermal Application (0.5g) 4-Hour Exposure Observation & Scoring
(1, 24, 48, 72 hours, up to 14 days) End
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Workflow for Acute Dermal Irritation Study (OECD 404).

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test is designed to assess the potential of a substance to cause irritation or corrosion to

the eyes.[24][25][26][27][28]

Objective: To determine the eye irritation/corrosion potential of a substance.

Test Animal: The albino rabbit is the recommended species for this test.[24][25][26]

Methodology:

Animal Selection: Healthy young adult albino rabbits with no pre-existing eye defects are

used.

Application: A single dose of the test substance (0.1 g for solids) is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.[24][25]

Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application.[26]

The observation period may be extended up to 21 days to evaluate the reversibility of the

effects.[24]
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Evaluation: The degree of eye irritation is evaluated by scoring lesions of the cornea, iris,

and conjunctivae according to a standardized scale.[24][25]

Start Animal Selection (Rabbit) Ocular Instillation (0.1g) Observation & Scoring
(1, 24, 48, 72 hours, up to 21 days) End

Click to download full resolution via product page

Workflow for Acute Eye Irritation Study (OECD 405).

Handling and Safety Precautions
When handling Tris-hydroxymethyl-aminomethane, it is important to follow standard laboratory

safety practices.

Precaution Recommendation Reference

Engineering Controls

Use in a well-ventilated area.

Ensure eyewash stations and

safety showers are accessible.

[13][29]

Personal Protective Equipment

(PPE)

Eye/Face Protection
Wear safety glasses with side-

shields or goggles.
[1][4][7][30]

Skin Protection
Wear protective gloves and a

lab coat.
[1][4][7][30]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. Avoid breathing

dust.

[7][9][12]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practice. Wash hands

thoroughly after handling.

[1][7][9][13]
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First Aid Measures
In case of exposure, the following first aid measures should be taken.

Exposure Route First Aid Measure Reference

Inhalation

Move person to fresh air. If

symptoms persist, seek

medical attention.

[1][4][7][9][13][29][30][31]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing. If skin

irritation occurs, get medical

advice/attention.

[1][4][7][9][10][13][29][30][31]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1][4][7][9][10][13][29][30][31]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.

[1][4][7][9][29][30][31]

Stability and Reactivity
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Aspect Information Reference

Reactivity
Stable under normal

conditions.
[11][31]

Chemical Stability

Stable under recommended

storage conditions.

Hygroscopic.

[1][4][9][11][31]

Conditions to Avoid
Exposure to moist air or water,

dust generation, excess heat.
[4][9]

Incompatible Materials

Strong oxidizing agents,

bases, aluminum, brass,

copper.

[4][9]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, nitrogen oxides.
[4][13][29]

This guide provides a summary of the available safety data for Tris-hydroxymethyl-

aminomethane. It is essential to consult the specific Safety Data Sheet provided by the supplier

for the most current and detailed information before use. Always handle chemicals with care

and in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Tris-hydroxymethyl-
aminomethane Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8782720#tris-hydroxymethyl-methyl-ammonium-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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